Cas no 2416218-37-4 ((2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile)

• Product Name: (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile
• CAS No: 2416218-37-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6465913
• PubChem ID: 146155061
• Update Time: 2025-10-12

(2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile
• Z4443065976
• 2416218-37-4
• (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile
• EN300-26677577

• Inchi： 1S/C12H12N2O/c1-14-11(15)7-10(8-13)12(14)9-5-3-2-4-6-9/h2-6,10,12H,7H2,1H3/t10-,12-/m1/s1
• InChI Key： RCETYMRVDTYILC-ZYHUDNBSSA-N
• SMILES： O=C1C[C@H](C#N)[C@@H](C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Additional information on (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile

Compound CAS No. 2416218-37-4: (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile

The compound (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile with CAS No. 2416218-37-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in medicinal chemistry and materials science. The molecule's structure features a pyrrolidine ring with a methyl group at position 1, a phenyl group at position 2, an oxo group at position 5, and a cyano group at position 3. The stereochemistry of the compound is defined by the (2S,3S) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile as a building block in the synthesis of bioactive molecules. Researchers have explored its ability to participate in various organic transformations, such as cycloadditions and enantioselective reactions. These investigations have demonstrated that the compound's unique stereochemistry and functional groups make it an ideal candidate for constructing complex molecular architectures with high precision.

In terms of synthetic applications, (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile has been employed as an intermediate in the preparation of heterocyclic compounds with therapeutic potential. For instance, its use in the synthesis of kinase inhibitors and GPCR modulators has been reported in recent literature. These findings underscore the compound's importance in drug discovery pipelines, where it serves as a key precursor for developing novel pharmacological agents.

Moreover, the compound's chiral centers have been leveraged in asymmetric synthesis strategies. By utilizing catalytic asymmetric induction techniques, chemists have successfully synthesized enantiomerically enriched derivatives of (2S,3S)-1-Methyl-5-oxo-2-phenylpyrrolidine-3-carbonitrile. These enantiopure compounds are valuable for studying stereochemical effects on biological activity and for developing chiral catalysts in industrial processes.

The biological activity of (2S,3S)-1-Methyl-5-Oxo-pyrrolidine Derivatives has also been a focal point of recent research efforts. In vitro assays have revealed that certain analogs exhibit potent inhibitory effects against enzymes involved in metabolic disorders and neurodegenerative diseases. These findings suggest that the compound may serve as a lead structure for developing innovative therapeutic agents targeting these conditions.

From a materials science perspective, (2S,3S)-1-Methyl-pyrrolidine-based materials have shown promise in applications such as polymerization initiators and organocatalysts. Their ability to facilitate efficient chemical transformations under mild conditions makes them attractive candidates for green chemistry initiatives. Recent advancements in this area have demonstrated their potential for synthesizing biodegradable polymers and sustainable materials.

In conclusion, (2S,3S)-1-Methyl-pyrrolidine Derivatives represented by CAS No. 2416218-37-4 are multifaceted compounds with significant implications across diverse scientific domains. Their structural versatility, chiral properties, and reactivity make them invaluable tools for advancing organic synthesis and drug discovery. As research continues to uncover new applications and insights into their behavior, these compounds are poised to play an increasingly important role in both academic and industrial settings.